Cas no 90389-94-9 (N-(3-iodobenzyl)ethanamine)

• Product Name: N-(3-iodobenzyl)ethanamine
• CAS No: 90389-94-9
• MF: C₉H₁₂IN
• MW: 261.102754592896
• CID: 1950307
• PubChem ID: 485404
• Update Time: 2025-05-27

N-(3-iodobenzyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• N-(3-iodobenzyl)ethanamine
• Benzenemethanamine, N-ethyl-3-iodo-
• ETHYL[(3-IODOPHENYL)METHYL]AMINE
• DTXSID80919823
• 90389-94-9
• SCHEMBL13382311
• A1-19822
• 91318-74-0
• N-[(3-iodophenyl)methyl]ethanamine
• 90389-59-6
• CHEMBL1178177

• Inchi： 1S/C9H12IN/c1-2-11-7-8-4-3-5-9(10)6-8/h3-6,11H,2,7H2,1H3
• InChI Key： ZTWPXWGSUQMMGY-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)CNCC

Computed Properties

• Exact Mass: 261.001
• Monoisotopic Mass: 261.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.539
• Boiling Point: 276.2°C at 760 mmHg
• Flash Point: 120.9°C
• Refractive Index: 1.586

Additional information on N-(3-iodobenzyl)ethanamine

Comprehensive Overview of N-(3-iodobenzyl)ethanamine (CAS No. 90389-94-9): Properties, Applications, and Research Insights

N-(3-iodobenzyl)ethanamine (CAS No. 90389-94-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound, characterized by the presence of an iodine atom and an ethylamine moiety, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₉H₁₂IN, and molecular weight of 261.10 g/mol make it a valuable building block for designing more complex molecules. Researchers often explore its potential in drug discovery, medicinal chemistry, and material science, aligning with current trends in precision medicine and green chemistry.

The compound’s iodobenzyl group is particularly noteworthy, as it facilitates cross-coupling reactions, a hot topic in modern organic synthesis. Such reactions are pivotal for creating biologically active compounds, including API intermediates (Active Pharmaceutical Ingredients). With the growing demand for targeted therapies and personalized medicine, N-(3-iodobenzyl)ethanamine is increasingly studied for its role in optimizing molecular scaffolds. Its applications extend to fluorescence labeling and probe development, areas highly relevant to diagnostic imaging and biomarker detection.

From a synthetic methodology perspective, CAS No. 90389-94-9 is often employed in palladium-catalyzed reactions, such as the Suzuki-Miyaura coupling, a technique frequently searched by chemists. This aligns with the broader interest in sustainable catalysis and atom-efficient processes. The compound’s stability under various conditions also makes it suitable for high-throughput screening (HTS), a key workflow in drug development pipelines. Recent publications highlight its utility in constructing heterocyclic frameworks, which are central to kinase inhibitors and GPCR modulators.

In the context of analytical chemistry, N-(3-iodobenzyl)ethanamine is often analyzed using HPLC, GC-MS, and NMR spectroscopy, techniques widely discussed in academic and industrial forums. Its chromatographic behavior and spectral signatures are well-documented, aiding in quality control protocols. The compound’s logP value and solubility profile are also critical parameters for researchers focusing on ADME studies (Absorption, Distribution, Metabolism, Excretion), a trending topic in pharmacokinetics.

Beyond pharmaceuticals, CAS No. 90389-94-9 finds niche applications in agrochemical research, particularly in developing crop protection agents. Its structural flexibility allows derivatization into herbicide intermediates, addressing global concerns about food security and sustainable agriculture. Additionally, its use in coordination chemistry for designing metal-organic frameworks (MOFs) has been explored, tapping into the surge of interest in porous materials for gas storage and catalysis.

Safety and handling of N-(3-iodobenzyl)ethanamine adhere to standard laboratory practices, with emphasis on proper ventilation and personal protective equipment (PPE). While not classified as hazardous under typical conditions, its storage recommendations include protection from light and moisture, common queries among laboratory personnel. The compound’s SDS (Safety Data Sheet) provides detailed guidance on risk mitigation, a frequently searched topic in chemical safety databases.

In summary, N-(3-iodobenzyl)ethanamine (CAS No. 90389-94-9) exemplifies the intersection of innovative chemistry and practical applications. Its relevance to cutting-edge research—from drug design to advanced materials—ensures its continued prominence in scientific literature. As industries prioritize efficient synthesis and functional diversity, this compound remains a cornerstone for molecular innovation.